Cas no 1172436-99-5 (4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile)

• Product Name: 4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile
• CAS No: 1172436-99-5
• MF: C₁₉H₁₃FN₄O₂
• MW: 348.330527067184
• CID: 5983370
• PubChem ID: 44097058
• Update Time: 2025-10-28

4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile
• 4-[3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl]benzonitrile
• 4-{3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
• F5659-1651
• 4-(3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl)benzonitrile
• AKOS005745622
• 1172436-99-5

• Inchi： 1S/C19H13FN4O2/c20-15-2-1-3-16(9-15)24-11-14(8-17(24)25)18-22-19(26-23-18)13-6-4-12(10-21)5-7-13/h1-7,9,14H,8,11H2
• InChI Key： QJPIXDXTGCTYDK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2ON=C(C3CC(=O)N(C4=CC=CC(F)=C4)C3)N=2)C=C1

Computed Properties

• Exact Mass: 348.10225383g/mol
• Monoisotopic Mass: 348.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile

4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile: A Comprehensive Overview

The compound with CAS No. 1172436-99-5, known as 4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzonitrile group and a 1,2,4-oxadiazole ring system. The presence of the 3-fluorophenyl group further enhances its chemical versatility and potential for application in various research domains.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The oxadiazole ring system is known for its ability to act as a bioisostere for other heterocyclic structures, making it a valuable component in drug design. Additionally, the benzonitrile group contributes to the molecule's stability and potential for bioavailability. Researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for treating metabolic disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of the 3-fluorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific synthetic pathway employed. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been utilized to optimize the production process, making it more efficient and scalable.

In terms of applications, this compound has shown promise in the field of agrochemistry. Its ability to interact with specific receptors in plant cells makes it a potential candidate for developing new classes of pesticides or growth regulators. Furthermore, its stability under various environmental conditions suggests that it could be used in formulations that require long-term efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, paving the way for its use in drug discovery programs. The integration of machine learning algorithms with traditional computational methods has further enhanced our understanding of its pharmacokinetic properties.

The structural uniqueness of 4-{3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-y}benzonitrile also makes it an interesting candidate for materials science applications. Its ability to form stable crystalline structures under certain conditions suggests its potential use in organic electronics or optoelectronic devices. Researchers are actively exploring its properties as a component in organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, CAS No. 1172436